Cas no 101904-51-2 (3-Acridinecarboxylicacid, 9,10-dihydro-9-oxo-2-(phenylamino)-)

• Product Name: 3-Acridinecarboxylicacid, 9,10-dihydro-9-oxo-2-(phenylamino)-
• CAS No: 101904-51-2
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• CID: 224899
• PubChem ID: 11067475
• Update Time: 2025-04-19

3-Acridinecarboxylicacid, 9,10-dihydro-9-oxo-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Acridinecarboxylicacid, 9,10-dihydro-9-oxo-2-(phenylamino)-
• 2-anilino-9-oxo-10H-acridine-3-carboxylic acid
• 9,10-Dihydro-9-oxo-2-phenylaminoacridine-3-carboxylic acid
• 2-Anilino-9-oxo-9,10-dihydroacridine-3-carboxylic acid
• 3-acridin<wbr>
• LogP
• 101904-51-2
• HKQTUROKKAXNFP-UHFFFAOYSA-N
• 2-(phenyl)amino-3-carboxy-9(10H)acridone
• DTXSID8073007
• 3-Acridinecarboxylic acid, 9,10-dihydro-9-oxo-2-(phenylamino)-
• SCHEMBL10986492

• Inchi： 1S/C20H14N2O3/c23-19-13-8-4-5-9-16(13)22-17-11-15(20(24)25)18(10-14(17)19)21-12-6-2-1-3-7-12/h1-11,21H,(H,22,23)(H,24,25)
• InChI Key： HKQTUROKKAXNFP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2C=C(C(=O)O)C(=CC=21)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.10052
• Monoisotopic Mass: 330.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 554.642°C at 760 mmHg
• Flash Point: 289.237°C
• Refractive Index: 1.719
• PSA: 78.43
• LogP: 4.19610